2-(2-Thienyl)piperazine dihydrochloride
Overview
Description
2-(2-Thienyl)piperazine dihydrochloride is a piperazine derivative that has attracted extensive interest due to its diverse biological properties. It is a solid substance with a molecular weight of 241.18 .
Synthesis Analysis
The synthesis of piperazine derivatives has been a topic of recent research. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular formula of this compound is C8H14Cl2N2S . The InChI code is 1S/C8H12N2S.2ClH/c1-2-8(11-5-1)7-6-9-3-4-10-7;;/h1-2,5,7,9-10H,3-4,6H2;2*1H .Chemical Reactions Analysis
The key step in the synthesis of 2-substituted chiral piperazines includes an aza-Michael addition between a diamine and an in situ generated sulfonium salt .Physical And Chemical Properties Analysis
This compound is a solid substance . Its molecular weight is 241.18 .Scientific Research Applications
Medicinal Chemistry: Drug Discovery
2-(2-Thienyl)piperazine dihydrochloride: is a significant compound in medicinal chemistry due to its presence in several blockbuster drugs. It’s particularly prevalent in pharmacological agents with properties such as anxiolytic, antiviral, cardioprotective, anticancer, and antidepressant . The compound’s structure, featuring a piperazine ring, is common in drug discovery. The nitrogen atoms in the piperazine ring act as hydrogen bond donors/acceptors, enhancing interactions with biological receptors and improving water solubility and bioavailability .
Synthesis of Piperazines: C–H Functionalization
Recent advances in synthetic chemistry have focused on the C–H functionalization of piperazine rings. This process allows for the creation of functionalized piperazines, which can lead to the development of new drugs with improved pharmacological profiles. The structural diversity achieved through this method expands the potential applications of piperazine-containing compounds in various therapeutic areas .
Pharmacokinetics and Pharmacodynamics
The pharmacokinetic and pharmacodynamic profiles of drugs are crucial for their efficacy and safety. This compound can be used to study and improve these profiles in drug candidates. Its nitrogen heteroatoms can be leveraged to fine-tune drug-receptor interactions and optimize the absorption, distribution, metabolism, and excretion (ADME) properties of pharmaceuticals .
Heterocyclic Chemistry: Nitrogen Heterocycles
In heterocyclic chemistry, nitrogen heterocycles like This compound are essential. They are involved in more than 75% of FDA-approved drugs. The compound’s nitrogen atoms contribute to the three-dimensional geometry of the molecule, which is critical for the design of drugs with specific target interactions .
Water Solubility and Bioavailability Enhancement
Improving the water solubility and bioavailability of drug molecules is a significant challenge in drug formulationThis compound can be used to increase the solubility and bioavailability of drugs, making them more effective at lower doses and potentially reducing side effects .
Anxiolytic and Antidepressant Research
The anxiolytic and antidepressant properties of This compound make it a valuable compound for research in these therapeutic areas. It can serve as a lead compound for the development of new treatments for anxiety disorders and depression, contributing to the understanding of these conditions and the discovery of novel therapeutic strategies .
Mechanism of Action
Target of Action
2-(2-Thienyl)piperazine dihydrochloride is a derivative of piperazine . Piperazine is known to have a broad range of targets, primarily acting as a GABA receptor agonist . .
Mode of Action
Piperazine compounds generally mediate their anthelmintic action by paralyzing parasites, allowing the host body to easily remove or expel the invading organism .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-thiophen-2-ylpiperazine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2S.2ClH/c1-2-8(11-5-1)7-6-9-3-4-10-7;;/h1-2,5,7,9-10H,3-4,6H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GKNVKIRDGQBRGQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(CN1)C2=CC=CS2.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14Cl2N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1351590-47-0 |
Source
|
| Record name | 2-(thiophen-2-yl)piperazine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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